[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine

• IUPAC Name: (3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methanamine
• InChI: InChI=1S/C7H7N3OS/c8-4-6-9-7(10-11-6)5-2-1-3-12-5/h1-3H,4,8H2
• InChI Key: JXTFAMQWTHIXKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NOC(=N2)CN
• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol
• CAS RN: 933699-02-6

Description

“[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine” is a complex organic compound that contains a thiophene ring and an oxadiazole ring. Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The synthesis of oxadiazoles involves the condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine” can be analyzed using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Anticancer Agents

• Researchers have designed and synthesized novel 3-(thiophen/thiazole-2-ylthio)pyridine derivatives as IGF-1R tyrosine kinase inhibitors . Although these compounds didn’t directly inhibit IGF-1R, they exhibited potent cancer cell proliferation inhibitory activities against various cancer cell lines. The most potent compound showed an IC50 value of 1.3 μM against WSU-DLCL2 cells. .

Antifungal Activity

• Some derivatives containing the thiophen-2-yl group have demonstrated promising antifungal properties. For instance, compounds with specific substitutions (e.g., 5e, 5j, and 5p) showed better inhibition rates against fungi than others. .

Molecular Probes and Sensors

• The synthesis of di(thiophen-2-yl) substituted pyrene-pyridine compounds has been explored. These compounds serve as molecular probes, potentially useful for sensing applications. .

Medicinal Chemistry

• Thiophene-based analogs have fascinated scientists due to their potential as biologically active compounds. Researchers have explored their diverse biological effects, including anti-inflammatory and serotonin antagonist activities. .

Neurological and Psychiatric Disorders

• While not directly studied for this compound, the broader class of thiophene-containing molecules has shown promise in treating neurological and psychiatric disorders. .

Mechanism of Action

Target of Action

The primary target of [3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine is the acetylcholine receptor . Acetylcholine receptors are integral membrane proteins that respond to the neurotransmitter acetylcholine, leading to an influx of sodium ions and thus initiating an electrical response in the neuron or muscle cell .

Mode of Action

[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine interacts with its target, the acetylcholine receptor, and affects its function .

Biochemical Pathways

The action of [3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine on the acetylcholine receptor can affect various biochemical pathways. Given that acetylcholine receptors play a crucial role in transmitting signals in the nervous system, any modulation of their activity can have significant downstream effects .

Pharmacokinetics

These properties are crucial in determining the compound’s effectiveness as a drug, as they influence how much of the compound reaches its target and how long it stays in the body .

Result of Action

Given its target, it can be inferred that the compound may modulate neuronal or muscular activity by affecting the function of acetylcholine receptors .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of [3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methanamine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its target .